Cas no 1211534-01-8 (2-Fluoro-3-methoxy-6-methylpyridine)

• Product Name: 2-Fluoro-3-methoxy-6-methylpyridine
• CAS No: 1211534-01-8
• MF: C₇H₈FNO
• MW: 141.142925262451
• CID: 4764466
• PubChem ID: 74891139
• Update Time: 2025-05-25

2-Fluoro-3-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methoxy-6-methylpyridine
• 3-methoxy-6-methyl-2-fluoropyridine
• Pyridine, 2-fluoro-3-methoxy-6-methyl-
• Y3820

• MDL： MFCD16611208
• Inchi： 1S/C7H8FNO/c1-5-3-4-6(10-2)7(8)9-5/h3-4H,1-2H3
• InChI Key： BQZKTKRAFRFRPN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C)=N1)OC

Computed Properties

• Exact Mass: 141.058992041g/mol
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Fluoro-3-methoxy-6-methylpyridine

Comprehensive Overview of 2-Fluoro-3-methoxy-6-methylpyridine (CAS No. 1211534-01-8): Properties, Applications, and Industry Insights

2-Fluoro-3-methoxy-6-methylpyridine (CAS No. 1211534-01-8) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique molecular structure combining fluoro, methoxy, and methyl substituents, which contribute to its versatile reactivity profile. Recent studies highlight its potential as a building block for drug discovery, particularly in developing kinase inhibitors and central nervous system (CNS) therapeutics.

The growing demand for fluorinated pyridines in medicinal chemistry stems from their ability to modulate bioavailability and metabolic stability. Researchers frequently search for "2-Fluoro-3-methoxy-6-methylpyridine synthesis" and "CAS 1211534-01-8 applications," reflecting industry interest in scalable production methods. The compound's logP value (predicted ~1.8) and hydrogen bond acceptors (3) make it particularly valuable for optimizing drug-like properties in lead compounds.

In agrochemical applications, 6-methylpyridine derivatives demonstrate remarkable potential as pesticide intermediates. The methoxy-fluoro substitution pattern in this compound shows improved leaf systemic activity compared to non-fluorinated analogs, addressing current challenges in crop protection formulations. Environmental considerations drive innovation toward low-persistence chemicals, where this compound's balanced soil half-life (estimated 30-60 days) presents advantages.

Analytical characterization of CAS 1211534-01-8 typically involves GC-MS (showing characteristic m/z 155 [M+] fragment) and NMR spectroscopy (with distinctive ¹⁹F signal at ~-60 ppm). The compound's thermal stability (decomposition >200°C) facilitates various cross-coupling reactions, making it valuable for Suzuki-Miyaura and Buchwald-Hartwig transformations. Recent patent literature reveals its incorporation in OLED materials, leveraging the fluoropyridine moiety's electron-withdrawing properties.

Supply chain dynamics for 2-Fluoro-3-methoxy-6-methylpyridine reflect broader trends in fine chemical distribution. With major production hubs in China and India, manufacturers emphasize GMP-compliant synthesis to meet pharmaceutical standards. Current market analyses project 6-8% annual growth for similar fluorinated heterocycles, driven by demand for targeted therapies and precision agriculture solutions.

From a regulatory perspective, 1211534-01-8 falls under standard handling protocols for laboratory chemicals. Proper storage requires protection from moisture (recommended ≤30% RH) and oxidation (argon atmosphere preferred). The compound's LD50 (oral, rat) data suggests moderate toxicity (Category III), warranting standard PPE including nitrile gloves and safety goggles during handling.

Emerging research explores catalytic fluorination methods to improve the compound's production efficiency. A 2023 study demonstrated electrochemical fluorination could reduce byproducts by 40% compared to traditional Balz-Schiemann approaches. These advancements align with industry priorities for green chemistry and atom economy in organofluorine synthesis.

The compound's structure-activity relationships (SAR) reveal interesting bioisosteric potential. Computational models indicate the 3-methoxy group enhances π-stacking interactions with aromatic amino acids, while the 2-fluoro substituent improves membrane permeability. These features explain its growing use in fragment-based drug design (FBDD) platforms.

Quality control specifications for 2-Fluoro-3-methoxy-6-methylpyridine typically require ≥98% purity (HPLC), with strict limits on residual solvents (<500 ppm). Analytical challenges include distinguishing it from positional isomers like 2-fluoro-5-methoxy-6-methylpyridine, necessitating advanced HPLC-MS/MS methods. Recent ICH Q3D guidelines have increased scrutiny on elemental impurities in such intermediates.

Future applications may exploit the compound's hydrogen bond donor capacity (0) and topological polar surface area (30.5 Ų) for blood-brain barrier penetration enhancement. Ongoing clinical trials involving similar fluoropyridine scaffolds in neurodegenerative disease therapeutics suggest expanding opportunities for this chemical space.